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Abstract

Interiorin C, a dibenzocyclooctadiene lignan, is a natural product isolated from the stems of
Kadsura interior. Its chemical structure has been elucidated as [(8R,9S,10R,11R)-11-acetyloxy-
3,4,5,19-tetramethoxy-9,10-dimethyl-15,17-dioxatetracyclo[10.7.0.02,7.014,18]nonadeca-
1(19),2,4,6,12,14(18)-hexaen-8-yl] (2)-2-methylbut-2-enoate. This guide provides a
comprehensive overview of the known physical and chemical properties of Interiorin C,
alongside detailed experimental protocols for its isolation and characterization. Furthermore, it
explores its potential biological activities, including neuroprotective and antitumor-promoting
effects, and discusses the associated signaling pathways.

Physical and Chemical Properties

The fundamental physical and chemical properties of Interiorin C are summarized below.
While some experimental values such as melting and boiling points are not yet publicly
available, the following data provides a foundational understanding of the compound.
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Property Value Source
Molecular Formula C30H36010 --INVALID-LINK--[1]
Molecular Weight 556.6 g/mol --INVALID-LINK--[1]
[(BR,9S,10R,11R)-11-
acetyloxy-3,4,5,19-
tetramethoxy-9,10-dimethyl-
15,17-
IUPAC Name _ --INVALID-LINK--[1]
dioxatetracyclo[10.7.0.02,7.01
4,18]nonadeca-
1(19),2,4,6,12,14(18)-hexaen-
8-yl] (2)-2-methylbut-2-enoate
CAS Number 460090-65-7 --INVALID-LINK--[1]
_ Inferred from isolation of
Appearance White powder
related compounds
Data not available. Expected
to be soluble in common
Solubility organic solvents like methanol,
ethanol, acetone, and ethyl
acetate.
Melting Point Data not available.
Boiling Point Data not available.

Spectroscopic Data

The structure of Interiorin C was determined through a combination of spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and Infrared (IR) Spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While the full spectral data from the original publication is not readily accessible, a

comprehensive review of lignans from the Kadsura genus provides characteristic chemical
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shifts for the dibenzocyclooctadiene skeleton. The expected *H and 3C NMR spectra would be
complex due to the numerous stereocenters and aromatic protons.

Expected *H NMR Features:

Signals for aromatic protons.

Signals for methoxy group protons.

Signals corresponding to the methyl and other protons of the dibenzocyclooctadiene core.

Signals from the (Z)-2-methylbut-2-enoate and acetate moieties.

Expected 3C NMR Features:

Signals for aromatic carbons.

Signals for methoxy group carbons.

Carbonyl signals from the ester and acetate groups.

Aliphatic signals from the core structure.

Mass Spectrometry (MS)

High-resolution mass spectrometry would confirm the molecular formula CsoH36010. The
fragmentation pattern in the mass spectrum would be expected to show losses of the acetate
and (2)-2-methylbut-2-enoate side chains, as well as characteristic cleavages of the
dibenzocyclooctadiene skeleton.

Infrared (IR) Spectroscopy

The IR spectrum of Interiorin C is expected to exhibit characteristic absorption bands for its
functional groups.
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Wavenumber (cm~?) Functional Group
~2950-2850 C-H stretching (alkane)
~1735 C=0 stretching (ester)
~1600, ~1500 C=C stretching (aromatic)
~1240 C-O stretching (ester/acetate)
~1100 C-O stretching (ether)

Experimental Protocols
Isolation and Purification of Interiorin C

The following is a generalized protocol for the isolation of lignans from Kadsura species, based
on published methods.
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Isolation workflow for Interiorin C.
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Detailed Steps:

o Extraction: The air-dried and powdered stems of Kadsura interior are extracted exhaustively
with 95% ethanol at room temperature.

o Concentration: The ethanol extract is concentrated under reduced pressure to yield a crude
residue.

« Partitioning: The residue is suspended in water and partitioned successively with ethyl
acetate.

e Fractionation: The ethyl acetate-soluble fraction is subjected to silica gel column
chromatography, eluting with a gradient of chloroform-methanol to yield several fractions.

 Purification: Fractions containing Interiorin C are further purified by repeated preparative
high-performance liquid chromatography (HPLC) on a reversed-phase C18 column to afford
the pure compound.

Biological Activity and Signaling Pathways

Interiorin C belongs to the class of dibenzocyclooctadiene lignans, which are known to
possess a range of biological activities, including neuroprotective and antitumor-promoting
effects.

Neuroprotective Activity

Dibenzocyclooctadiene lignans from the related genus Schisandra have been shown to protect
neuronal cells from various insults. The proposed mechanisms involve the modulation of
oxidative stress and apoptosis.
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Proposed neuroprotective mechanism of Interiorin C.

The neuroprotective effects of dibenzocyclooctadiene lignans are thought to be mediated
through:

e Inhibition of Oxidative Stress: By scavenging reactive oxygen species (ROS) and enhancing
the endogenous antioxidant defense system.

e Modulation of Calcium Homeostasis: Preventing excessive intracellular calcium influx, which
is a key trigger in excitotoxicity.

» Anti-apoptotic Effects: Inhibiting the signaling cascades that lead to programmed cell death.

Antitumor-Promoting Effects

Several lignans isolated from Kadsura interior, including those related to Interiorin C, have
been screened for their ability to inhibit the activation of the Epstein-Barr virus early antigen
(EBV-EA), a marker for tumor promotion. This suggests potential chemopreventive or
antitumor-promoting properties.
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Potential antitumor-promoting mechanism.

The inhibitory effect on EBV-EA activation suggests that Interiorin C may interfere with
signaling pathways commonly hijacked by tumor promoters, such as the protein kinase C
(PKC) pathway. By inhibiting these pathways, Interiorin C could potentially suppress the early
stages of tumorigenesis.

Conclusion

Interiorin C is a structurally complex dibenzocyclooctadiene lignan with promising, yet
underexplored, biological activities. This guide consolidates the available physical, chemical,
and biological data on Interiorin C. Further research is warranted to fully elucidate its
therapeutic potential, particularly in the areas of neuroprotection and cancer chemoprevention.
The detailed experimental protocols and signaling pathway diagrams provided herein serve as
a valuable resource for researchers and drug development professionals interested in the
further investigation of this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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